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Compound of Interest

Compound Name: Algestone acetonide

Cat. No.: B1665224 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Algestone acetophenide, also known as dihydroxyprogesterone acetophenide, is a

synthetic progestin.[1] As an agonist of the progesterone receptor (PR), it is utilized in

pharmacological research to study progesterone-mediated signaling pathways and for its

potential therapeutic applications, including as an anti-inflammatory agent.[2] Proper

preparation of stock solutions is critical for obtaining accurate and reproducible results in in

vitro assays. Due to its hydrophobic nature, Algestone acetophenide is practically insoluble in

aqueous solutions, necessitating the use of an organic solvent, typically dimethyl sulfoxide

(DMSO), for creating concentrated stock solutions.

This document provides a detailed protocol for the preparation, storage, and use of Algestone

acetophenide stock solutions for cell-based assays.

Physicochemical Properties
A summary of the key physicochemical properties of Algestone acetophenide is presented

below. This data is essential for accurate calculations and handling.
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Property Value Reference

Molecular Formula C₂₉H₃₆O₄ [3]

Molecular Weight 448.6 g/mol [1][2][3]

CAS Number 24356-94-3 [3]

Appearance
White to off-white crystalline

powder

Melting Point 150-151 °C

Solubility

Sparingly soluble in

Chloroform, Slightly soluble in

Methanol, Practically insoluble

in water. Soluble in DMSO.

LogP 5.53 (Estimated) [3]

Mechanism of Action & Signaling Pathway
Algestone acetophenide functions as an agonist of the progesterone receptor (PR). The

classical signaling pathway for steroid hormones like progesterone involves the receptor

located in the cytoplasm, complexed with heat shock proteins (HSPs). Upon ligand binding, the

HSPs dissociate, allowing the receptor to dimerize and translocate into the nucleus. Inside the

nucleus, the ligand-receptor complex binds to specific DNA sequences known as progesterone

response elements (PREs), recruiting co-activators and modulating the transcription of target

genes.[4][5]
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Figure 1. Progesterone Receptor (PR) Signaling Pathway.
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Background and Considerations
Solvent Selection: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions of Algestone acetophenide. DMSO is a polar aprotic solvent capable of

dissolving both nonpolar and polar compounds and is miscible with a wide range of aqueous

media, including cell culture medium.[6]

Solvent Toxicity: While essential for solubilization, DMSO can be toxic to cells at higher

concentrations. For most cell-based assays, the final concentration of DMSO in the culture

medium should not exceed 0.5%, with a concentration of ≤ 0.1% being ideal to minimize off-

target effects.[7][8] It is crucial to run a vehicle control (medium with the same final

concentration of DMSO) in all experiments.

Materials and Equipment
Algestone acetophenide powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or amber vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Always handle Algestone acetophenide powder in a well-ventilated area or a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.[3]

Consult the Safety Data Sheet (SDS) for Algestone acetophenide before handling.
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DMSO can facilitate the absorption of other chemicals through the skin; handle with care.

Stock Solution Preparation (Example: 10 mM)
This protocol provides instructions for preparing a 10 mM stock solution, a common starting

concentration for in vitro studies.

Calculation: To prepare a 10 mM stock solution, the required mass of Algestone acetophenide

is calculated using its molecular weight (MW = 448.6 g/mol ).

Formula: Mass (mg) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight (

g/mol ) × 1000 (mg/g)

For 1 mL of 10 mM stock:

Mass (mg) = 0.010 mol/L × 0.001 L × 448.6 g/mol × 1000 mg/g

Mass (mg) = 4.486 mg

Procedure:

Accurately weigh 4.486 mg of Algestone acetophenide powder and place it into a sterile

microcentrifuge tube or vial.

Add 1.0 mL of sterile DMSO to the tube.

Close the tube securely and vortex at room temperature for 1-2 minutes or until the powder

is completely dissolved. Visually inspect the solution against a light source to ensure no solid

particles remain.

If preparing a larger volume, scale the mass and solvent volume accordingly.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Weigh 4.49 mg
Algestone Acetophenide

2. Add 1.0 mL of
Sterile DMSO

3. Vortex Until
Completely Dissolved

4. Aliquot into Sterile Tubes
(e.g., 20 µL aliquots)

5. Store at -20°C or -80°C
Away from Light

10 mM Stock Solution Ready

Click to download full resolution via product page

Figure 2. Workflow for preparing a 10 mM Algestone Acetophenide stock solution.

Storage and Handling
Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile tubes.
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Storage Temperature: Store the aliquots at -20°C for short-term storage (weeks to months)

or at -80°C for long-term storage (months to years).

Light Sensitivity: Protect the stock solution from light by using amber vials or by wrapping

tubes in aluminum foil.

Preparation of Working Solutions for Cell Culture
The concentrated stock solution must be diluted to the final desired concentration in cell culture

medium just before use.

Example Dilution: To treat cells with a final concentration of 10 µM Algestone acetophenide in a

final well volume of 200 µL, while keeping the final DMSO concentration at 0.1%.

Intermediate Dilution (Optional but Recommended): First, dilute the 10 mM stock solution

1:100 in sterile cell culture medium to create a 100 µM intermediate solution.

Take 2 µL of the 10 mM stock and add it to 198 µL of medium.

Final Dilution: Add the appropriate volume of the intermediate solution to the cells.

To achieve a 10 µM final concentration from a 100 µM intermediate solution, a 1:10

dilution is needed.

Add 20 µL of the 100 µM intermediate solution to your well containing 180 µL of cells in

medium.

The final volume will be 200 µL.

Final DMSO Calculation:

The DMSO from the original stock was diluted 1:100 and then 1:10, for a total dilution of

1:1000.

Final DMSO % = (1 / 1000) × 100% = 0.1%. This is a generally safe concentration for

most cell lines.
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Parameter Recommendation Notes

Solvent Anhydrous/Sterile DMSO Ensures solubility and stability.

Stock Concentration 1-10 mM
A 10 mM stock is versatile for

most applications.

Storage
-20°C (short-term) or -80°C

(long-term)

Aliquot to avoid freeze-thaw

cycles. Protect from light.

Final DMSO in Assay ≤ 0.1% - 0.5%

Always include a vehicle

control with the same DMSO

concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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